ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2,6-dichlorophenyl)methyl]piperidine-2-carboxylate
• InChI: InChI=1S/C15H19Cl2NO2/c1-2-20-15(19)14-8-3-4-9-18(14)10-11-12(16)6-5-7-13(11)17/h5-7,14H,2-4,8-10H2,1H3
• InChI Key: KQTNSJDZBPITBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1CC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C15H19Cl2NO2
• Molecular Weight: 316.2 g/mol

Description

Ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate, also known as EDDP, is a synthetic compound that is commonly used in scientific research. This compound is a metabolite of methadone, which is a commonly used medication for opioid addiction. EDDP has been studied extensively due to its potential use as a biomarker for methadone treatment.

Mechanism of Action

The exact mechanism of action of ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate is not fully understood. However, it is believed that ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate acts on the same receptors in the brain as methadone. Specifically, ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate is thought to bind to the mu-opioid receptor, which is responsible for the analgesic and euphoric effects of opioids.
Biochemical and Physiological Effects:
ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects. For example, it has been shown to increase the release of dopamine in the brain, which is responsible for the pleasurable effects of opioids. Additionally, ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate has been shown to decrease the activity of the sympathetic nervous system, which is responsible for the fight or flight response.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate in lab experiments is that it can be easily detected in bodily fluids. This makes it a useful biomarker for methadone treatment. However, one limitation of using ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate is that its presence in bodily fluids can be influenced by a number of factors, such as the dose of methadone and the individual's metabolism.

Future Directions

There are a number of future directions for research on ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate. One area of interest is the development of more sensitive and specific assays for detecting ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate in bodily fluids. Additionally, researchers are interested in studying the long-term effects of methadone treatment on ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate levels in the body. Finally, there is interest in using ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate as a biomarker for other medications that are used to treat opioid addiction.

Synthesis Methods

Ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate can be synthesized through a multistep process. The first step involves the reaction of 2,6-dichlorobenzyl chloride with piperidine to form 1-(2,6-dichlorobenzyl)-piperidine. This intermediate is then reacted with ethyl chloroformate to form ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate has been used extensively in scientific research as a biomarker for methadone treatment. Methadone is a medication that is commonly used to treat opioid addiction, and ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate is a metabolite of methadone. ethyl 1-(2,6-dichlorobenzyl)-2-piperidinecarboxylate can be detected in urine, blood, and other bodily fluids, and its presence can indicate recent methadone use.